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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrachlorocatechol (TCC), a chlorinated catechol, is a significant metabolite of the widely

used and controversial pesticide, pentachlorophenol (PCP). Its presence in the environment

and its demonstrated biological activity necessitate a thorough understanding of its chemical

and toxicological properties. This guide provides a comprehensive overview of

Tetrachlorocatechol, including its fundamental properties, synthesis, safety and handling

protocols, and key experimental methodologies for its study. Detailed experimental protocols

and visual representations of its biological interactions and analytical workflows are presented

to support researchers in the fields of environmental science, toxicology, and drug

development.

Core Properties of Tetrachlorocatechol
Tetrachlorocatechol is a white, solid organochlorine compound. It is recognized for its role as

a metabolite of pentachlorophenol and as a precursor in the synthesis of the chiral resolving

agent TRISPHAT.
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Property Data Reference(s)

CAS Number 1198-55-6 [1][2][3][4][5]

Molecular Formula C₆H₂Cl₄O₂ [1][2]

Molecular Weight 247.89 g/mol [1][2]

Appearance White to off-white solid [5]

Melting Point 193-195 °C [6][7]

SMILES
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl

)O)O
[1]

InChIKey
RRBMVWQICIXSEO-

UHFFFAOYSA-N
[4]

Synonyms

3,4,5,6-Tetrachloro-1,2-

benzenediol,

Tetrachloropyrocatechol

[4][5]

Synthesis and Purification
Tetrachlorocatechol is primarily known as a degradation product of pentachlorophenol.

Laboratory-scale synthesis can be achieved through the photochemical degradation of

pentachlorophenol.

Experimental Protocol: Photochemical Synthesis of
Tetrachlorocatechol from Pentachlorophenol
This protocol is adapted from a described method for the photodegradation of

pentachlorophenol.

Materials:

Pentachlorophenol (PCP)

γ-Fe₂O₃ (gamma-iron(III) oxide)
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Sodium hydroxide (NaOH) or Perchloric acid (HClO₄) for pH adjustment

Deionized water

Photochemical reactor system with a UV lamp (e.g., 8 W LZC-UV lamp with main emission

at 350 nm)

Centrifuge

Procedure:

Prepare a stock solution of aqueous PCP (e.g., 0.075 mM).

In the photochemical reactor, create a suspension with an initial PCP concentration of 0.0375

mM and a γ-Fe₂O₃ dosage of 0.4 g/L.

Adjust the initial pH of the suspension using NaOH or HClO₄ as needed.

Maintain the reaction temperature at 30 °C.

Irradiate the suspension with the 350 nm UV light source.

Withdraw samples at specific time intervals.

Immediately centrifuge the withdrawn samples at 4500 rpm for 25 minutes to separate the

catalyst.

The supernatant can then be carried forward for purification and analysis of

Tetrachlorocatechol.

Purification: Further purification of the resulting Tetrachlorocatechol from the reaction mixture

can be achieved using techniques such as column chromatography or recrystallization,

depending on the purity requirements.

Biological Activity and Toxicological Profile
Tetrachlorocatechol exhibits notable biological effects, including enzyme inhibition and

cytotoxicity. It is considered harmful if swallowed and can cause serious eye damage. It is also
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very toxic to aquatic life.

Mechanism of Action: Enzyme Inhibition
Tetrachlorocatechol has been shown to have an inhibitory effect on the enzyme acyl-

coenzyme A:cholesterol acyltransferase, which is involved in cholesterol synthesis. It is also

known to inhibit catechol oxidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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